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Compound of Interest

Compound Name: Vanadium phosphide

CAS No.: 12066-53-4

Cat. No.: B078321

Get Quote

CAS Number: 12066-53-4[1][2][3][4][5]

Molecular Formula: VP[1][2][3][4][5]

Core Physicochemical Properties
Vanadium phosphide (VP) is a semiconductor material recognized for its potential in high-

power and high-frequency applications.[6] While detailed experimental data for pure vanadium
phosphide is limited in the provided search results, its properties can be inferred from studies

on vanadium-containing phosphide materials.
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Property Value Source

Molecular Weight 81.92 g/mol [1][3]

Density 5.42 g/cm³ [6]

Appearance Solid [6]

EC Number 235-070-3 [5][6]

Synthesis and Experimental Protocols
The synthesis of vanadium phosphide and related vanadium-doped phosphide materials

typically involves a two-step process: a hydrothermal or solvothermal method to create a

precursor, followed by a phosphorization step.

General Synthesis Workflow
A common method for synthesizing vanadium-doped transition metal phosphides, which can be

adapted for vanadium phosphide, is as follows:

Hydrothermal Synthesis of Precursor: Vanadium precursors (e.g., Vanadium(III) chloride,

VCl₃) are dissolved in a solvent, often with other metal salts if creating a doped material. This

solution is then sealed in a Teflon-lined stainless-steel autoclave and heated.

Phosphorization: The obtained precursor is then heated in a tube furnace under an inert

atmosphere with a phosphorus source (e.g., sodium hypophosphite, NaH₂PO₂) at elevated

temperatures to yield the final phosphide material.
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General Synthesis Workflow for Vanadium Phosphide Materials
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Caption: A generalized workflow for the synthesis of vanadium phosphide materials.

Electrocatalysis Experimental Protocol
For evaluating the electrocatalytic performance of vanadium phosphide-based materials, a

standard three-electrode system is typically employed.

Working Electrode: The synthesized vanadium phosphide material, often supported on a

conductive substrate like carbon cloth or nickel foam.

Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

Counter Electrode: A graphite rod or platinum wire.

Electrolyte: Commonly a 1.0 M solution of potassium hydroxide (KOH) for alkaline media.

Key Electrochemical Measurements:
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Linear Sweep Voltammetry (LSV): To determine the overpotential required to achieve a

specific current density (e.g., 10 mA cm⁻²), which is a measure of catalytic activity.

Tafel Plots: Derived from LSV curves, the Tafel slope provides insights into the reaction

kinetics.

Electrochemical Impedance Spectroscopy (EIS): To investigate the charge transfer

resistance at the electrode-electrolyte interface.

Chronopotentiometry or Chronoamperometry: To assess the long-term stability of the

catalyst.

Applications in Research
Vanadium phosphide and its doped variants are primarily investigated for their electrocatalytic

properties, particularly in the context of water splitting for hydrogen production.

Electrocatalytic Performance Data
The following table summarizes the electrocatalytic performance of various vanadium-

containing phosphide materials for the Hydrogen Evolution Reaction (HER) and Oxygen

Evolution Reaction (OER).

Catalyst Reaction
Overpotential
@ 10 mA cm⁻²
(mV)

Tafel Slope
(mV dec⁻¹)

Electrolyte

V-NiCoP/CC HER 52 51.2 1 M KOH

FeₓVᵧ-PC/NF HER 66 Not Specified 1.0 M KOH

FeₓVᵧ-PC/NF OER 201 Not Specified 1.0 M KOH

V-doped CoP HER 77 Not Specified 1 M KOH

V-Ni₂P HER 93 Not Specified 1.0 M NaOH

V-Ni₂P SOR 313 Not Specified
1.0 M NaOH + 1

M Na₂S
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Relevance to Drug Development: Vanadium
Compounds and Cellular Signaling
While research on the direct interaction of vanadium phosphide with biological systems is not

extensively available, the broader class of vanadium compounds has been shown to influence

key cellular signaling pathways, making them of interest to drug development professionals,

particularly in the areas of diabetes and cancer.[2][7] Vanadium compounds can mimic some of

the effects of insulin and have been investigated for their anti-diabetic properties.[4][7]

MAPK/ERK Signaling Pathway
Vanadium compounds have been shown to activate the Mitogen-Activated Protein Kinase

(MAPK)/Extracellular signal-Regulated Kinase (ERK) pathway.[2] This pathway is crucial in

regulating cell proliferation, differentiation, and apoptosis. Activation of this pathway by

vanadium compounds can lead to cell cycle arrest and an increase in apoptosis, which are

desirable outcomes in cancer therapy.[2]
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Influence of Vanadium on MAPK/ERK Pathway
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Caption: Vanadium compounds can activate the MAPK/ERK pathway, leading to anti-tumor

effects.

PI3K/Akt Signaling Pathway
Vanadium compounds can also stimulate kinases in the Phosphoinositide 3-Kinase (PI3K)/Akt

signaling pathway, independent of the insulin receptor in some cases. This pathway is central

to cell growth, survival, and metabolism. The insulin-like effects of vanadium are partly

attributed to its influence on this pathway.
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Caption: Vanadium's influence on the PI3K/Akt pathway contributes to its insulin-mimetic

effects.

NF-κB Signaling Pathway
Nuclear Factor-kappa B (NF-κB) is a protein complex that controls transcription of DNA,

cytokine production, and cell survival. Vanadium has been demonstrated to activate NF-κB in

various cell types, although the precise mechanisms are still under investigation. This activation

can have pro-inflammatory or anti-apoptotic effects depending on the cellular context.

It is important to note that the biological effects of vanadium are complex and can be dose-

dependent. The generation of reactive oxygen species (ROS) is another mechanism through

which vanadium compounds exert their biological effects.[8] Further research is needed to
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elucidate the specific roles of different vanadium compounds, including vanadium phosphide,

in these signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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